Cas no 537-73-5 (Isoferulic acid)

Isoferulic acid (3-hydroxy-4-methoxycinnamic acid) is a naturally occurring phenolic compound derived from plants such as Angelica sinensis and Cimicifuga racemosa. It is a structural isomer of ferulic acid, distinguished by the position of the methoxy group on the aromatic ring. Isoferulic acid exhibits notable antioxidant, anti-inflammatory, and potential photoprotective properties, making it valuable in pharmaceutical and cosmetic applications. Its ability to scavenge free radicals and modulate inflammatory pathways has been studied for therapeutic potential. The compound is also used as a reference standard in analytical chemistry due to its well-characterized structure. Its stability and bioavailability further enhance its utility in research and formulation development.
Isoferulic acid structure
Isoferulic acid structure
Product Name:Isoferulic acid
CAS No:537-73-5
MF:C10H10O4
MW:194.1840
MDL:MFCD00004391
CID:38138
PubChem ID:24846591
Update Time:2025-05-28

Isoferulic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Hydroxy-4-methoxyphenyl)acrylic acid
    • (2E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoic acid
    • Isoferulic acid
    • 3-Hydroxy-4-methoxycinnamic acid
    • 3-Hydroxy-4-methoxycinnamic Acid (Isoferulic Acid)
    • ISOFERULIC ACID(P) PrintBack
    • ISOFERULIC ACID(RG)
    • 3'-hydroxy-4'-methoxy cinnamic acid
    • 3-Hydroxy-4-methoxycinnamic
    • Caffeic acid 4-methyl ether
    • Hesperetic Acid
    • HESPERETINIC ACID
    • Hesperitinic acid
    • Isoferulic
    • RARECHEM BK HW 0093
    • trans-3-hydroxy-4-methoxycinnamic acid
    • trans-isoferulic acid
    • WAKO085-08691
    • Cinnamicacid, 3-hydroxy-4-methoxy- (7CI,8CI)
    • 4-Methoxycaffeic acid
    • 4-O-Methylcaffeic acid
    • NSC 51987
    • Isoferulicacid
    • Isoferulate
    • Hesperetate
    • (E)-3-(3-hydroxy-4-methoxyphenyl)acrylic acid
    • 2-Propenoic acid, 3-(3-hydroxy-4-methoxyphenyl)-
    • 3-(3-hydroxy-4-methoxyphenyl)prop-2-enoic acid
    • 3-hydroxy-4-methoxy-cinnamic acid
    • QURCVMIEKCOAJU-HWKANZROSA-N
    • Cinnamic acid, 3-
    • Spectrum3_000887
    • KBioSS_001539
    • SpecPlus_000233
    • D78092
    • FT-0627414
    • KBioGR_001357
    • 3-Hydroxy 4-Methoxy Cinnamic acid
    • Spectrum4_000979
    • 3-hydroxy4-methoxycinnamic acid
    • SY290434
    • HMS3604H11
    • Spectrum_001059
    • KBio1_001273
    • QURCVMIEKCOAJU-UHFFFAOYSA-N
    • CHEBI:189424
    • KBio2_001539
    • DivK1c_006329
    • NS00086461
    • KBio2_006675
    • KBio3_001774
    • FT-0669740
    • 3-(3-Hydroxy-4-methoxy-phenyl)-acrylic acid
    • DTXSID80862148
    • AKOS024147317
    • KBio2_004107
    • MLS000563054
    • SMR001215828
    • 4-Methoxy trans-caffeic acid
    • MLSMR
    • 3-Hydroxy 4-methoxy trans-cinnamic acid
    • EN300-331979
    • 1ST40364
    • EINECS 247-071-6
    • bmse000618
    • Q-100609
    • (2E)-3-(3-HYDROXY-4-METHOXYPHENYL)ACRYLIC ACID
    • 3-(3-hydroxy-4-methoxyphenyl)-2-Propenoate
    • DB07109
    • s3764
    • trans-Isoferulic acid, analytical standard
    • 2-Propenoic acid, 3-(3-hydroxy-4-methoxyphenyl)-, (2E)-
    • CHEBI:27794
    • CCG-266533
    • (E)-3'-Hydroxy-4'-methoxycinnamic acid
    • AKOS000141174
    • 3-hydroxy-4-methoxy-Cinnamate
    • LS-13768
    • (E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enoic acid
    • BRN 2212760
    • 3-Hydroxy-4-methoxycinnamate
    • (2E)-3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic acid #
    • Z2693271860
    • NCGC00247490-01
    • GTPL7980
    • G77265
    • AC-34927
    • 3-Hydroxy-4-methoxycinnamic acid, predominantly trans
    • STL186177
    • 4-10-00-01777 (Beilstein Handbook Reference)
    • cis-Isoferulic acid
    • 4FE
    • ISOFERULIC ACID (CONSTITUENT OF BLACK COHOSH) [DSC]
    • STR05122
    • DTXSID901314847
    • (E)-3-(3-hydroxy-4-methoxyphenyl)acrylicacid
    • 537-73-5
    • DTXCID90908460
    • BDBM50241245
    • NCGC00247490-02
    • 3-Hydroxy-4-methoxycinnamic acid, predominantly trans, 97%
    • NS00014666
    • MS-11465
    • 25522-33-2
    • Isoferulasaure
    • rans-3-(3-Hydroxy-4-methoxyphenyl)acrylic acid; trans-3-Hydroxy-4-methoxycinnamic acid; Hesperetic acid; trans-Isoferulic acid
    • Isoferulic Acid ,(S)
    • CHEMBL233295
    • Cinnamic acid, 3-hydroxy-4-methoxy-
    • DTXSID501009309
    • CS-W020120
    • BBL036268
    • MFCD00004391
    • HY-N0761
    • EINECS 208-676-0
    • ISOFERULIC ACID (CONSTITUENT OF BLACK COHOSH)
    • XSQ2K2G7MC
    • (E)-3-(3-hydroxy-4-methoxy-phenyl)-acrylic acid
    • NSC-51987
    • UNII-XSQ2K2G7MC
    • SCHEMBL249042
    • Q27096447
    • 3-(3-Hydroxy-4-methoxyphenyl)-2-propenoic acid
    • HMS2268G06
    • EN300-50983
    • SCHEMBL249041
    • H0524
    • NSC51987
    • 3-Hydroxy-4-methoxycinnamic-acid
    • MDL: MFCD00004391
    • Inchi: 1S/C10H10O4/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
    • InChI Key: QURCVMIEKCOAJU-HWKANZROSA-N
    • SMILES: O(C([H])([H])[H])C1C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C([H])C=1O[H]
    • BRN: 2212760

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.05790880 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 194.18

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0583 (rough estimate)
  • Melting Point: 230 °C (dec.) (lit.)
  • Boiling Point: 410.2℃ at 760 mmHg
  • Flash Point: 167.6±19.4 °C
  • Refractive Index: 1.5168 (estimate)
  • Solubility: Soluble in ethanol and methanol.
  • PSA: 66.76000
  • LogP: 1.49860
  • FEMA: 3394
  • Solubility: Not determined

Isoferulic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39-S24/25
  • RTECS:UD3365400
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

Isoferulic acid Customs Data

  • HS CODE:29189090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Isoferulic acid Pricemore >>

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Isoferulic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:537-73-5)3-Hydroxy-4-methoxycinnamic acid
Order Number:LE991;LE10291
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:537-73-5)Isoferulic acid
Order Number:A829766
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:13
Price ($):294.0
Email:sales@amadischem.com

Isoferulic acid Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:537-73-5)3-Hydroxy-4-methoxycinnamic acid
LE991;LE10291
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:537-73-5)Isoferulic acid
A829766
Purity:99%
Quantity:100g
Price ($):294.0
Email